Cas no 1806681-22-0 (Ethyl 2-ethoxy-5-propionylbenzoate)
Ethyl 2-ethoxy-5-propionylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-ethoxy-5-propionylbenzoate
-
- Inchi: 1S/C14H18O4/c1-4-12(15)10-7-8-13(17-5-2)11(9-10)14(16)18-6-3/h7-9H,4-6H2,1-3H3
- InChI Key: WEPJWLMWKGCVBY-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(C(CC)=O)=CC=1C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 288
- XLogP3: 2.6
- Topological Polar Surface Area: 52.6
Ethyl 2-ethoxy-5-propionylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015007613-250mg |
Ethyl 2-ethoxy-5-propionylbenzoate |
1806681-22-0 | 97% | 250mg |
484.80 USD | 2021-06-21 | |
| Alichem | A015007613-500mg |
Ethyl 2-ethoxy-5-propionylbenzoate |
1806681-22-0 | 97% | 500mg |
798.70 USD | 2021-06-21 | |
| Alichem | A015007613-1g |
Ethyl 2-ethoxy-5-propionylbenzoate |
1806681-22-0 | 97% | 1g |
1,490.00 USD | 2021-06-21 |
Ethyl 2-ethoxy-5-propionylbenzoate Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on Ethyl 2-ethoxy-5-propionylbenzoate
Ethyl 2-ethoxy-5-propionylbenzoate (CAS No. 1806681-22-0): A Comprehensive Overview in Modern Chemical Biology
Ethyl 2-ethoxy-5-propionylbenzoate, identified by its CAS number 1806681-22-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative of benzoic acid has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry. The presence of both ethoxy and propionyl substituents on the benzene ring endows this molecule with distinct chemical reactivity, making it a valuable scaffold for exploring novel bioactive molecules.
The chemical structure of Ethyl 2-ethoxy-5-propionylbenzoate consists of a benzoic acid core modified with an ethoxy group at the 2-position and a propionyl group at the 5-position. This specific arrangement influences its solubility, metabolic stability, and interaction with biological targets. The ethoxy group introduces polarity, enhancing water solubility, while the propionyl group contributes to lipophilicity, facilitating membrane permeability. Such balance is crucial for designing compounds that can efficiently traverse biological barriers and reach their intended targets.
In recent years, Ethyl 2-ethoxy-5-propionylbenzoate has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its versatile structure allows for further functionalization, enabling the creation of derivatives with tailored properties. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The propionyl moiety, in particular, has been shown to interact with hydrophobic pockets of protein targets, making it an attractive feature for designing potent and selective inhibitors.
One of the most compelling aspects of Ethyl 2-ethoxy-5-propionylbenzoate is its potential application in the development of anti-inflammatory agents. Inflammatory diseases, such as rheumatoid arthritis and Crohn's disease, are characterized by chronic inflammation driven by dysregulated immune responses. By targeting key inflammatory enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), Ethyl 2-ethoxy-5-propionylbenzoate-derived compounds have shown promise in reducing inflammation and alleviating symptoms. Preliminary studies have demonstrated that certain derivatives exhibit anti-inflammatory effects comparable to existing therapeutics while maintaining improved pharmacokinetic profiles.
Furthermore, Ethyl 2-ethoxy-5-propionylbenzoate has been investigated for its role in neuroprotective therapies. Neurodegenerative diseases such as Alzheimer's and Parkinson's are associated with oxidative stress and neuroinflammation. The compound's ability to scavenge free radicals and modulate inflammatory pathways makes it a candidate for developing neuroprotective agents. Early research indicates that derivatives of Ethyl 2-ethoxy-5-propionylbenzoate can protect neuronal cells from oxidative damage and reduce inflammation in brain tissues. These findings highlight the compound's potential as a therapeutic agent for neurological disorders.
The synthesis of Ethyl 2-ethoxy-5-propionylbenzoate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the esterification of ethoxymalononitrile with ethanol under acidic catalysis, followed by condensation with acetic anhydride to introduce the propionyl group. The final product is obtained through purification techniques such as recrystallization or column chromatography. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have also been employed to optimize yield and purity.
Recent advancements in computational chemistry have further enhanced the understanding of Ethyl 2-ethoxy-5-propionylbenzoate's properties. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. By simulating these interactions, scientists can identify key binding sites and optimize the structure for improved efficacy. Additionally, computational methods have been used to assess metabolic stability, predicting how the compound behaves within biological systems over time. These insights are invaluable for designing molecules with enhanced bioavailability and reduced toxicity.
The pharmacokinetic profile of Ethyl 2-ethoxy-5-propionylbenzoate is another critical area of study. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential. Studies have shown that this compound exhibits moderate oral bioavailability and rapid absorption following administration. Its metabolism primarily involves cytochrome P450 enzymes, which convert it into various metabolites that are subsequently excreted via urine or bile. By optimizing metabolic pathways through structural modifications, researchers aim to enhance drug efficacy while minimizing side effects.
In conclusion, Ethyl 2-ethoxy-5-propionylbenzoate (CAS No. 1806681-22-0) represents a promising compound in chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel bioactive molecules with applications in anti-inflammatory and neuroprotective therapies. Advances in synthetic chemistry, computational modeling, and pharmacokinetic studies continue to expand our understanding of this compound's potential applications. As research progresses, Ethyl 2-ethoxy-5-propionylbenzoate-derived compounds are expected to play a significant role in addressing various medical challenges.
1806681-22-0 (Ethyl 2-ethoxy-5-propionylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)